6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl thiophene-2-carboxylate

• IUPAC Name: (6-chloro-3,4-dimethyl-2-oxochromen-7-yl) thiophene-2-carboxylate
• InChI: InChI=1S/C16H11ClO4S/c1-8-9(2)15(18)20-12-7-13(11(17)6-10(8)12)21-16(19)14-4-3-5-22-14/h3-7H,1-2H3
• InChI Key: CQULJQUEONGJFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC(=C(C=C12)Cl)OC(=O)C3=CC=CS3)C
• Molecular Formula: C16H11ClO4S
• Molecular Weight: 334.8 g/mol

Description

6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl thiophene-2-carboxylate is a synthetic organic compound that belongs to the class of coumarin derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl thiophene-2-carboxylate typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-ol and thiophene-2-carboxylic acid.

Esterification Reaction: The 6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-ol is reacted with thiophene-2-carboxylic acid in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to form the ester linkage.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the final compound in high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, green chemistry principles such as the use of environmentally friendly solvents and catalysts can be applied to minimize the environmental impact .

Chemical Reactions Analysis

Types of Reactions

6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl thiophene-2-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to obtain reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Amines or thiols in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Oxidized coumarin derivatives.

Reduction: Reduced coumarin derivatives.

Substitution: Substituted coumarin derivatives with various functional groups.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a fluorescent probe in analytical chemistry.

Biology: It has shown potential as an antimicrobial agent, inhibiting the growth of various bacterial and fungal strains.

Medicine: The compound exhibits anti-inflammatory, antioxidant, and anticancer activities, making it a promising candidate for drug development.

Industry: It is used in the development of new materials with specific properties, such as optical and electronic materials.

Mechanism of Action

The mechanism of action of 6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl thiophene-2-carboxylate involves its interaction with various molecular targets and pathways:

Antimicrobial Activity: The compound disrupts the cell membrane integrity of microorganisms, leading to cell lysis and death.

Anti-inflammatory Activity: It inhibits the production of pro-inflammatory cytokines and enzymes, reducing inflammation.

Anticancer Activity: The compound induces apoptosis in cancer cells by activating caspases and inhibiting cell proliferation pathways.

Comparison with Similar Compounds

Similar Compounds

7-hydroxy-4-methylcoumarin: A coumarin derivative with similar biological activities.

4-chlorobenzoate derivatives: Compounds with antimicrobial and anticancer properties.